N-(3-chlorophenyl)-2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[5-(4-methylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H20ClN3OS/c1-17-10-12-18(13-11-17)22-15-26-24(28(22)21-8-3-2-4-9-21)30-16-23(29)27-20-7-5-6-19(25)14-20/h2-15H,16H2,1H3,(H,27,29)
• InChI Key: SYCKUTMQOBMGNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3)SCC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C24H20ClN3OS
• Molecular Weight: 434.0 g/mol

Description

N-(3-chlorophenyl)-2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that belongs to the class of thioacetamide derivatives. It has been used in scientific research due to its potential pharmacological properties.

Scientific Research Applications

Structural and Intermolecular Interaction Studies

• Research on isostructural compounds, including analysis of their V-shaped molecular structure and intermolecular interactions, has advanced understanding of molecular design for specific properties. The study of N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamide and similar compounds revealed their 3-D arrays generated via various hydrogen bonds and π interactions, which are critical for the development of new materials and pharmaceuticals (Boechat et al., 2011).

Antibacterial and Antitumor Applications

• The synthesis and evaluation of 4-oxo-thiazolidines and 2-oxo-azetidines, including compounds like N-[3-chloro-4-(2-aryl)-2-oxo-azetidinyl]-2-(4-chlorophenyl)acetamides, have shown moderate to good antibacterial activity against gram-positive and gram-negative bacteria. Such studies contribute to the search for new antibacterial agents, addressing the growing concern of antibiotic resistance (Desai et al., 2008).

• Antitumor activity evaluation of benzothiazole derivatives, with research focusing on compounds like N-[4-(benzothiazole-2-yl)-3-chlorophenyl]-2-[(benzimidazole-2-yl)thio]acetamide, highlights the potential of these compounds in cancer therapy. Their ability to inhibit tumor cell lines underscores the importance of structural variations in developing new anticancer drugs (Yurttaş et al., 2015).

Corrosion Inhibition for Industrial Applications

• The study of benzimidazole derivatives for corrosion inhibition offers insights into the protection of metals in aggressive environments. Compounds such as 2-(2-(4-chlorophenyl)-1H-benzo[d]imidazol-1-yl)-N-(p-tolyl)acetamide have demonstrated high inhibition efficiency, showing potential in extending the lifespan of metal structures and components in industrial settings (Rouifi et al., 2020).